methyl 2-((5-((3,5-dimethoxybenzamido)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: methyl 2-[[5-[[(3,5-dimethoxybenzoyl)amino]methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C21H21FN4O5S/c1-29-16-8-13(9-17(10-16)30-2)20(28)23-11-18-24-25-21(32-12-19(27)31-3)26(18)15-6-4-14(22)5-7-15/h4-10H,11-12H2,1-3H3,(H,23,28)
• InChI Key: GRQKVUCQXOYYOR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)F)SCC(=O)OC)OC
• Molecular Formula: C21H21FN4O5S
• Molecular Weight: 460.5 g/mol

Description

Methyl 2-((5-((3,5-dimethoxybenzamido)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C21H21FN4O5S and its molecular weight is 460.48. The purity is usually 95%.
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Scientific Research Applications

Tetrel Bonding Interactions

Research on derivatives similar to methyl 2-((5-((3,5-dimethoxybenzamido)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetate has explored the synthesis, characterization, and analysis of π-hole tetrel bonding interactions in ethyl 2-triazolyl-2-oxoacetate derivatives. These compounds exhibit self-assembled dimer formations in the solid state through symmetrically equivalent O⋯π-hole tetrel bonding interactions. Such interactions have been extensively analyzed using Hirshfeld surface analysis, density functional theory (DFT) calculations, and molecular electrostatic potential (MEP) surface calculations, demonstrating the influence of substituents on the nucleophilic/electrophilic nature of functional groups and interaction energy of the C⋯O tetrel bond (Ahmed et al., 2020).

Synthesis and Characterization

Another study focused on the one-pot synthesis, spectral analyses, crystal structures, DFT studies, and brine shrimp cytotoxicity assay of newly synthesized 1,4,5-trisubstituted 1,2,3-triazoles. This research provided insights into the structural properties, stability, and reactivity of compounds through molecular electrostatic potential mapping and frontier molecular orbital analysis. The compounds demonstrated potential cytotoxicity in brine shrimp assays, indicating potential biological activities (Ahmed et al., 2016).

Antimicrobial and Antitumor Activities

Microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine as promising antimicrobial analogs showcased the preparation of 5-arylidene derivatives bearing a fluorine atom. These compounds were tested against various bacterial and fungal strains, revealing significant antimicrobial activities. The presence of a fluorine atom was essential for enhancing the antimicrobial efficacy of these compounds (Desai et al., 2013).

Photo-degradation Studies

The photo-degradation behavior of a pharmaceutical compound was studied, highlighting the importance of understanding the stability and degradation pathways of similar thiazole-containing compounds. This research provided valuable insights into the structural analysis of degradation products, contributing to the development of more stable pharmaceutical compounds (Wu et al., 2007).